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Compound of Interest

Compound Name: 4-Vinylsyringol

Cat. No.: B7890379

Introduction

4-Vinylsyringol (also known as canolol) is a potent, lipid-soluble natural phenolic antioxidant.
[1][2] It is formed through the thermal decarboxylation of sinapic acid, a compound commonly
found in rapeseed (canola).[1][2][3] This process typically occurs during the high-temperature
pressing of canola oil.[1][2] Due to its strong antioxidant and antimutagenic properties, 4-
vinylsyringol is of significant interest in the food and pharmaceutical industries for its ability to
inhibit lipid oxidation, thereby extending the shelf life of products and protecting against
oxidative damage.[1][3] Its antiradical scavenging activity has been reported to be substantially
greater than that of well-known antioxidants such as a-tocopherol, vitamin C, 3-carotene, and
quercetin.[2]

Mechanism of Antioxidant Action

Like other phenolic antioxidants, 4-vinylsyringol inhibits lipid oxidation primarily by acting as a
free radical scavenger. The process of lipid oxidation is a chain reaction involving three stages:
initiation, propagation, and termination. During the propagation phase, peroxyl radicals (ROQO¢)
are formed, which can abstract hydrogen from other lipid molecules, creating a cascade of
oxidation. 4-Vinylsyringol can donate a hydrogen atom from its phenolic hydroxyl group to
these peroxyl radicals, converting them into more stable hydroperoxides (ROOH) and forming a
stable phenoxyl radical. This action effectively breaks the chain reaction, preventing further
degradation of lipids. The additional methoxy groups on the syringol structure enhance its
antioxidant capacity.[1]
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Fig 1. Formation of 4-Vinylsyringol from Sinapic Acid.
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Mechanism of Lipid Peroxidation Inhibition
Inhibition by 4-Vinylsyringol
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General Workflow for Antioxidant Evaluation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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